4-Amino-2-chloro-5-ethynylbenzonitrile

• CAS No.: 1425933-52-3
• Molecular Formula: C9H5ClN2
• Molecular Weight: 176.60 g/mol
• IUPAC Name: 4-amino-2-chloro-5-ethynylbenzonitrile
• InChI: InChI=1S/C9H5ClN2/c1-2-6-3-7(5-11)8(10)4-9(6)12/h1,3-4H,12H2
• InChI Key: XEVFLCYDTWROLM-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C=C1N)Cl)C#N

Description

4-Amino-2-chloro-5-ethynylbenzonitrile is a useful research compound. Its molecular formula is C9H5ClN2 and its molecular weight is 176.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 238 (1.0 g, 4 mmol) in THF (100 mL) was added tetrabutylammonium fluoride (2.0 g, 7.6 mmol). The mixture was heated at 75° C. overnight then concentrated and the residue partitioned between EtOAc (500 mL) and H2O (50 mL). The organic layer was separated, washed with brine, concentrated to dryness in vacuo. The crude was purified by CombiFlash chromatography eluting with an EtOAc/petroleum ether gradient (10% to 45% EtOAc) to afford 700 mg (48%) 4-amino-2-chloro-5-ethynylbenzonitrile (240) as yellow solid: MS (ESI) m/z=177.0 [M+1]+.